Cas no 916420-55-8 (3-Methyl-5-(trifluoromethoxy)benzyl Bromide)

3-Methyl-5-(trifluoromethoxy)benzyl bromide is a versatile benzyl bromide derivative featuring a trifluoromethoxy substituent at the 5-position and a methyl group at the 3-position of the benzene ring. This compound is particularly valuable in organic synthesis as an alkylating agent, enabling the introduction of the 3-methyl-5-(trifluoromethoxy)benzyl moiety into target molecules. The presence of the electron-withdrawing trifluoromethoxy group enhances reactivity, making it useful in nucleophilic substitution reactions. Its stability under standard conditions ensures reliable handling and storage. This reagent is commonly employed in pharmaceutical and agrochemical research, where its structural motifs contribute to the development of bioactive compounds with improved metabolic stability and lipophilicity.

3-Methyl-5-(trifluoromethoxy)benzyl Bromide structure

916420-55-8 structure

Product Name:3-Methyl-5-(trifluoromethoxy)benzyl Bromide

CAS No:916420-55-8

MF:C₉H₈BrF₃O

MW:269.058432579041

MDL:MFCD08741403

CID:1970387

PubChem ID:26985614

Update Time:2025-06-07

3-Methyl-5-(trifluoromethoxy)benzyl Bromide Chemical and Physical Properties

Names and Identifiers

- 1-(bromomethyl)-3-methyl-5-(trifluoromethoxy)benzene
- 3-(Bromomethyl)-5-(trifluoromethoxy)toluene
- 3-METHYL-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE
- PS-9912
- SCHEMBL18549862
- 1-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)benzene, 3-(Bromomethyl)-5-methylphenyl trifluoromethyl ether
- WRJCQRHFOGJLLM-UHFFFAOYSA-N
- 916420-55-8
- Benzene, 1-(bromomethyl)-3-methyl-5-(trifluoromethoxy)-
- AKOS015956822
- 3-Methyl-5-(trifluoromethoxy)benzylbromide
- DTXSID901206650
- MFCD08741403
- 3-Methyl-5-(trifluoromethoxy)benzyl Bromide
- MDL： MFCD08741403
- Inchi： 1S/C9H8BrF3O/c1-6-2-7(5-10)4-8(3-6)14-9(11,12)13/h2-4H,5H2,1H3
- InChI Key： WRJCQRHFOGJLLM-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=C(C)C=1)OC(F)(F)F

Computed Properties

Exact Mass: 267.97106Da
Monoisotopic Mass: 267.97106Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 227.7±35.0 °C at 760 mmHg
Flash Point: 113.9±10.2 °C
Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Methyl-5-(trifluoromethoxy)benzyl Bromide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methyl-5-(trifluoromethoxy)benzyl Bromide Pricemore >>

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